Cas no 61149-61-9 (Benzenamine, N,N-dimethyl-2,5-dinitro-)

• Product Name: Benzenamine, N,N-dimethyl-2,5-dinitro-
• CAS No: 61149-61-9
• MF: C₈H₉N₃O₄
• MW: 211.174761533737
• CID: 490568
• PubChem ID: 12288636
• Update Time: 2025-04-19

Benzenamine, N,N-dimethyl-2,5-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N,N-dimethyl-2,5-dinitro-
• N,N-dimethyl-2,5-dinitroaniline
• 61149-61-9
• DTXSID90484734

• Inchi： 1S/C8H9N3O4/c1-9(2)8-5-6(10(12)13)3-4-7(8)11(14)15/h3-5H,1-2H3
• InChI Key： KNSCTIUPHKHFTR-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1N(C)C)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 211.05937
• Monoisotopic Mass: 211.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 94.9Ų

Experimental Properties

• PSA: 89.52